Cas no 126093-98-9 (Safflomin C)

Safflomin C structure
Safflomin C structure
Product Name:Safflomin C
CAS No:126093-98-9
MF:C30H30O14
MW:614.550810337067
CID:171288
Update Time:2024-03-01

Safflomin C Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, b-[3-D-glucopyranosyl-2,3,6-trihydroxy-5-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-4-oxo-1,5-cyclohexadien-1-yl]-4-hydroxy-(9CI)
    • SafflominC
    • Benzenepropanoic acid, b-[3-D-glucopyranosyl-2,3,6-trihydroxy-5-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-4-oxo-1,5-cyclohexadie
    • Benzenepropanoic acid, β-[3-D-glucopyranosyl-2,3,6-trihydroxy-5-[3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-4-oxo-1,5-cyclohexadien-1-yl]-4-hydroxy-
    • Safflomin C
    • Inchi: 1S/C30H30O14/c31-12-19-23(37)25(39)26(40)29(44-19)30(43)27(41)21(17(11-20(35)36)14-4-8-16(33)9-5-14)24(38)22(28(30)42)18(34)10-3-13-1-6-15(32)7-2-13/h1-10,17,19,23,25-26,29,31-33,37-41,43H,11-12H2,(H,35,36)
    • InChI Key: CCEKPTFNQKNHKZ-UHFFFAOYSA-N
    • SMILES: OCC1C(O)C(O)C(O)C(C2(C(=O)C(C(C=CC3C=CC(O)=CC=3)=O)=C(O)C(C(C3C=CC(O)=CC=3)CC(=O)O)=C2O)O)O1

Computed Properties

  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 44
  • XLogP3: -1.026
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